2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C13H15N3O3S/c1-8-10(12(18)16-13(19)15-8)7-11(17)14-5-4-9-3-2-6-20-9/h2-3,6H,4-5,7H2,1H3,(H,14,17)(H2,15,16,18,19)
• InChI Key: SOCBSTBKYFCRDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CC(=O)NCCC2=CC=CS2
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C13H15N3O3S and its molecular weight is 293.34. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activities

The compound has been studied for its antitumor activities. A derivative of this compound was synthesized and evaluated for in vitro antitumor activity, showing selective anti-tumor effects, suggesting potential applications in cancer research and treatment (Xiong Jing, 2011).

Dual Inhibitor of Enzymes

It acts as a potential dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes important in DNA synthesis. This suggests its role as an antitumor agent, showing high potency against tumor cells in culture (A. Gangjee et al., 2009).

Analgesic and Anti-Inflammatory Agents

Derivatives of this compound have been synthesized and evaluated for their analgesic and anti-inflammatory activities. Some derivatives showed high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, comparable to standard drugs (A. Abu‐Hashem et al., 2020).

Molecular Imprinting and Biological Applications

The compound has been used in molecular imprinting studies. It showed potential for use in the enhancement of molecular imprinted polymers as organic fillers, with applications in antimicrobial activities and molecular docking studies (Asmaa M. Fahim & Ehab E. Abu-El Magd, 2021).

Antimicrobial Activity

Several derivatives have shown antimicrobial properties. Compounds with this structure have been synthesized and evaluated for antimicrobial activity, demonstrating good antibacterial and antifungal activities (A. Hossan et al., 2012).

Anticonvulsant Agents

It has also been explored for its potential as an anticonvulsant. Derivatives have been synthesized and evaluated for anticonvulsant activity, showing moderate effectiveness in models of seizures (H. Severina et al., 2020).

Environmental-Friendly Drug Design

The compound has applications in green chemistry for drug design, specifically in synthesizing analogues of paracetamol, indicating its role in environmentally friendly pharmaceutical development (Y. D. Reddy et al., 2014).